3a-Epiburchellin

• CAS: 112156-46-4
• Molecular Formula: C20H20O5
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C20H20O5/c1-4-7-20-10-17(22-3)14(21)9-18(20)25-19(12(20)2)13-5-6-15-16(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3
• InChIKey: SOLJFAQVSWXZEQ-UHFFFAOYSA-N

Accurate SAR mapping of neolignan stereoisomers requires verified chiral configuration. Generic burchellin standards introduce biological variability. 3a-Epiburchellin solves this with: • Defined (2R,3R,3aR) stereochemistry confirmed by NMR and ECD • ≥98% purity suitable for LC-MS/HPLC quantification in Ocotea extracts • High predicted intestinal absorption (99.66%) for in vivo pharmacokinetic studies • Commercial reference standard for coxsackievirus B3 antiviral research

3a-Epiburchellin Overview

3a-Epiburchellin is a neolignan natural product characterized by a rare benzofuran core with three contiguous stereogenic centers [1]. It is isolated from plant sources, notably Ocotea cymbarum . As a member of the burchellin family, it shares a core structure with other neolignans but possesses a distinct stereochemical configuration. While a CAS number 112156-46-4 is sometimes encountered, the primary and most widely cited registry number for this compound in the literature and commercial sources is 155551-61-4 [2].

Compound class Dihydrobenzofuran neolignan natural product

Stereochemical context Three contiguous stereogenic centers; chiral reference standard required

Reference standard High-purity powder, ambient stability for research

• [1] Wang RB, Ren XD, He J, Zhu SS, Xie HR, Su GZ, Ma SG, Yu SS. Burchellin and its stereoisomers: total synthesis, structural elucidation and antiviral activity. Organic & Biomolecular Chemistry. 2020;18(44):9081-9087. DOI: 10.1039/D0OB01889A View Source
• [2] ChemWhat. 3a-Epiburchellin CAS#: 155551-61-4. Product Page. Accessed 2026. View Source

3a-Epiburchellin Stereoisomer Specificity

The burchellin family of neolignans is defined by a unique core structure featuring three contiguous stereogenic centers, meaning even subtle changes in stereochemistry can result in distinct compounds with potentially divergent biological activities [1]. 3a-Epiburchellin represents one specific diastereoisomer within this family. Substituting it with another member of the family, such as burchellin, cis-burchellin, or 2-epi-3a-epiburchellin, without validation introduces significant risk. The quantitative evidence below demonstrates that each stereoisomer can exhibit unique potency and selectivity profiles, a principle underscored by the fact that the stereoisomers were only recently synthesized as pure entities for the first time [1].

Burchellin stereoisomer

Different spatial arrangement at one or more stereocenters may shift biological selectivity.

2-Epi-3a-epiburchellin

1′-epi-diastereoisomer; configuration inversion at C-3/C-3a may require compound-specific procurement.

• [1] Wang RB, Ren XD, He J, Zhu SS, Xie HR, Su GZ, Ma SG, Yu SS. Burchellin and its stereoisomers: total synthesis, structural elucidation and antiviral activity. Organic & Biomolecular Chemistry. 2020;18(44):9081-9087. DOI: 10.1039/D0OB01889A View Source

3a-Epiburchellin Comparative Evidence

Stereochemistry vs. 2-Epi-3a-Epiburchellin

While all synthesized burchellin stereoisomers demonstrate antiviral effects against coxsackie virus B3 (CVB3), the specific quantitative activity of 3a-Epiburchellin as an individual stereoisomer is a key differentiator from previously studied racemic or impure mixtures. The 2020 study by Wang et al. is the first report of bioactivity for any of these pure stereoisomers, confirming they are the active entities [1].

Stereochemical configuration

Class-level inference

2R,3R,3aR vs. 2R,3S,3aS (inversion at C-3/C-3a)

Requires chiral separation for identity confirmation

ECD/NMR assignment; identical MS profiles

Evidence Dimension	Antiviral Activity (Qualitative and Contextual)
Target Compound Data	Potent antiviral effect reported
Comparator Or Baseline	Racemic burchellin (prior state-of-the-art)
Quantified Difference	First-time confirmation that pure stereoisomers, including 3a-Epiburchellin, are the source of the antiviral activity.
Conditions	In vitro assay against coxsackie virus B3 (CVB3).

Why This Matters

This confirms that 3a-Epiburchellin, as a pure stereoisomer, is the validated, active compound for CVB3 research, replacing older, ill-defined mixtures.

• [1] Wang RB, Ren XD, He J, Zhu SS, Xie HR, Su GZ, Ma SG, Yu SS. Burchellin and its stereoisomers: total synthesis, structural elucidation and antiviral activity. Organic & Biomolecular Chemistry. 2020;18(44):9081-9087. DOI: 10.1039/D0OB01889A View Source

ADMET and Solubility Predictions

In a comparative study, burchellin demonstrated significant trypanocidal activity against Trypanosoma cruzi, the causative agent of Chagas disease. While the specific activity of the 3a-Epiburchellin stereoisomer was not directly tested in this assay, the data for its close structural analog burchellin serves as a critical benchmark. Burchellin was shown to induce trypomastigote death with an IC50 of 520 μM over 24 hours [1]. This establishes a defined activity threshold and mechanism (induction of autophagosome formation and chromatin disorganization [1]) that can be used to evaluate the relative potency of 3a-Epiburchellin in head-to-head studies.

Human intestinal absorption

Cross-study comparable

99.66% probability (in silico)

High predicted absorption may support oral study design

admetSAR 2.0; BBB 70.00%, CYP3A4/OATP1B1/1B3 inhibition predicted

Evidence Dimension	Trypanocidal Activity (T. cruzi Trypomastigotes)
Target Compound Data	Activity data for 3a-Epiburchellin not reported in this assay.
Comparator Or Baseline	Burchellin (close structural analog)
Quantified Difference	Burchellin IC50 (24h) = 520 μM.
Conditions	In vitro assay against T. cruzi trypomastigotes, 24-hour incubation.

Why This Matters

This provides a specific, quantitative benchmark (IC50 = 520 μM) against which the antiparasitic potential of 3a-Epiburchellin can be directly compared in future validation studies.

• [1] Cabral MMO, et al. Neolignans from plants in northeastern Brazil (Lauraceae) with activity against Trypanosoma cruzi. Experimental Parasitology. 2010;124(3):319-324. DOI: 10.1016/j.exppara.2009.11.007 View Source

Antiviral Activity Against Coxsackievirus B3

As a neolignan, burchellin has demonstrated potent larvicidal activity against the Aedes aegypti mosquito, the primary vector for dengue. Studies report that burchellin achieves 100% larval mortality at a concentration of ≥30 ppm . This well-defined potency establishes a critical performance benchmark for the broader class, including 3a-Epiburchellin, in vector control research.

Antiviral activity (CVB3)

Class-level inference

Potent antiviral effect reported; not quantified per stereoisomer

Stereochemistry-dependent activity; exact IC50 not available

First reported activity for this class; stereoisomer-specific procurement recommended

Evidence Dimension	Larvicidal Efficacy
Target Compound Data	Specific data for 3a-Epiburchellin not reported.
Comparator Or Baseline	Burchellin (class representative)
Quantified Difference	Burchellin achieves 100% mortality of Aedes aegypti larvae at ≥30 ppm.
Conditions	In vivo bioassay against third-instar Aedes aegypti larvae.

Why This Matters

This provides a clear, quantitative threshold (≥30 ppm for 100% mortality) that can be used to evaluate the relative efficacy of 3a-Epiburchellin in head-to-head larvicidal studies, establishing its potential as a reference compound.

3a-Epiburchellin Application Scenarios

Chiral Reference for Antiviral Research

Researchers investigating coxsackievirus B3 (CVB3) infections can utilize 3a-Epiburchellin as a pure, stereochemically defined lead compound. Its activity, confirmed as part of a family of stereoisomers with potent anti-CVB3 effects [1], allows for precise structure-activity relationship (SAR) studies that were previously impossible with racemic or undefined mixtures.

SAR Studies for Neolignans

In Chagas disease research, 3a-Epiburchellin can be systematically compared to its close analog burchellin, which has a well-defined trypanocidal IC50 of 520 μM [1]. This allows for quantitative assessment of any potency improvements or mechanistic differences conferred by the 3a-epimerization.

Phytochemical Authentication and Profiling

For entomology and public health research focused on controlling Aedes aegypti mosquito populations, 3a-Epiburchellin can be used in parallel with burchellin to determine its relative larvicidal efficacy, using the established benchmark of 100% mortality at ≥30 ppm [1] as a key performance indicator.

Application

Selection Property

Validation Focus

Stereospecific antiviral studies

Defined (2R,3R,3aR) configuration

Stereochemistry-activity correlation against CVB3

Neolignan SAR investigations

Three contiguous stereogenic centers

Stereochemical impact on biological activity

Ocotea cymbarum phytochemical profiling

High-purity reference standard

LC-MS/HPLC method development and authentication

In vitro ADMET profiling

Predicted absorption and transporter interaction profile

CYP3A4/OATP1B1/1B3 inhibition and oral absorption verification

• [1] Wang RB, Ren XD, He J, Zhu SS, Xie HR, Su GZ, Ma SG, Yu SS. Burchellin and its stereoisomers: total synthesis, structural elucidation and antiviral activity. Organic & Biomolecular Chemistry. 2020;18(44):9081-9087. DOI: 10.1039/D0OB01889A View Source
• [2] Cabral MMO, et al. Neolignans from plants in northeastern Brazil (Lauraceae) with activity against Trypanosoma cruzi. Experimental Parasitology. 2010;124(3):319-324. DOI: 10.1016/j.exppara.2009.11.007 View Source